Ethyl 4-hydroxy-2-phenyl-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 4-hydroxy-2-phenyl-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-2-17-12(16)9-11(15)14-10(13-9)8-6-4-3-5-7-8/h3-7,15H,2H2,1H3,(H,13,14)
• InChI Key: QYKIKDXLLIYGLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N1)C2=CC=CC=C2)O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• CAS RN: 2121384-02-7

Description

Ethyl 4-hydroxy-2-phenyl-1H-imidazole-5-carboxylate, also known as PHIC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. PHIC is a heterocyclic compound that contains an imidazole ring and a carboxylic acid group, making it a versatile molecule that can interact with a wide range of biological targets. In

Scientific Research Applications

Synthesis and Structural Analysis

Ethyl 4-hydroxy-2-phenyl-1H-imidazole-5-carboxylate has been studied for its synthesis and structural characteristics. For instance, the key intermediate of Olmesartan was synthesized from butanoic acid and o-phenylenediamine, involving steps like microwave-irradiation, oxidation, esterification, and the Grignard reaction (Shen Zheng-rong, 2007). Additionally, the structural characterization of ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate was achieved using techniques like FT-IR, 1H-NMR, 13C-NMR, mass spectrometry, and others (Reshma Sathyanarayana & B. Poojary, 2021).

Photolytic Studies

Ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate has been examined under photolytic conditions, revealing insights into its reactive behavior. This compound, when exposed to UV light, undergoes processes such as reversible photoisomerization and the loss of carbon dioxide, leading to the formation of singlet imino-carbenes (K. Ang & R. Prager, 1992).

Pharmaceutical Impurity Identification

During the preparation of a derivative of this compound, research identified several related substances and impurities. This study provided insights into the synthesis process and the characterization of these impurities, enhancing understanding of the compound's purity and stability (G. Venkannaa et al., 2015).

Reactivity with Other Compounds

This compound's reactivity has been studied in various contexts. For example, its interaction with oximes of 1-aryl(hetaryl)-2-(hydroxyamino)propan-1-ones was investigated, leading to the formation of specific esters and acids, which are significant in organic synthesis (E. B. Nikolaenkova et al., 2019).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

Imidazole-containing compounds have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

This moiety helps to overcome the solubility problems of poorly soluble drug entities .

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, suggesting diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .